Cas no 915923-72-7 (3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid)

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid is a specialized benzoic acid derivative featuring a pivalamido (2,2-dimethylpropanoyl) substituent at the 3-position and a methyl group at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural rigidity and steric hindrance, which can influence reactivity and binding properties. The pivaloyl moiety enhances metabolic stability, making it a useful intermediate in drug design. Its carboxylic acid functionality allows for further derivatization, enabling applications in peptide coupling or metal coordination chemistry. The compound’s well-defined structure and purity make it suitable for precise synthetic applications.
3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid structure
915923-72-7 structure
Product name:3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
CAS No:915923-72-7
MF:C13H17NO3
MW:235.27898
MDL:MFCD08692001
CID:1086936
PubChem ID:16773581

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-pivalamidobenzoic acid
    • 3-(2,2-dimethylpropanoylamino)-4-methylbenzoic acid
    • 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid
    • 3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid(SALTDATA: FREE)
    • MFCD08692001
    • AKOS000104509
    • BS-36458
    • 3-(2,2-Dimethylpropanamido)-4-methylbenzoic acid
    • 4-Methyl-3-pivalamidobenzoicacid
    • DTXSID20588239
    • 915923-72-7
    • CS-0366614
    • 3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
    • MDL: MFCD08692001
    • Inchi: InChI=1S/C13H17NO3/c1-8-5-6-9(11(15)16)7-10(8)14-12(17)13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
    • InChI Key: XTJFPDDBFZQSKY-UHFFFAOYSA-N
    • SMILES: CC1=C(NC(C(C)(C)C)=O)C=C(C(O)=O)C=C1

Computed Properties

  • Exact Mass: 235.12100
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.171
  • Boiling Point: 431.356°C at 760 mmHg
  • Flash Point: 214.677°C
  • Refractive Index: 1.572
  • PSA: 66.40000
  • LogP: 2.75080

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Security Information

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D591933-10mg
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic Acid
915923-72-7
10mg
$ 50.00 2022-06-05
abcr
AB222267-1 g
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic acid; 95%
915923-72-7
1g
€63.70 2022-03-25
Fluorochem
069785-1g
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic acid
915923-72-7 95%
1g
£29.00 2022-03-01
abcr
AB222267-1g
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic acid, 95%; .
915923-72-7 95%
1g
€94.10 2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437284-5g
4-Methyl-3-pivalamidobenzoic acid
915923-72-7 95+%
5g
¥1414.00 2024-04-25
TRC
D591933-50mg
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic Acid
915923-72-7
50mg
$ 65.00 2022-06-05
A2B Chem LLC
AD01153-1g
4-Methyl-3-pivalamidobenzoic acid
915923-72-7 95%
1g
$35.00 2024-07-18
TRC
D591933-100mg
3-[(2,2-Dimethylpropanoyl)amino]-4-methylbenzoic Acid
915923-72-7
100mg
$ 80.00 2022-06-05
1PlusChem
1P006GZL-1g
3-[(2,2-dimethylpropanoyl)amino]-4-methylbenzoic acid
915923-72-7 95%
1g
$35.00 2025-02-21

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Amadis Chemical Company Limited
(CAS:915923-72-7)3-(2,2-Dimethylpropanoyl)amino-4-methylbenzoic Acid
A1191263
Purity:99%
Quantity:5g
Price ($):197.0